Cas no 100449-89-6 (5-bromo-3,6-dimethyl-1H-pyrazin-2-one)

• Product Name: 5-bromo-3,6-dimethyl-1H-pyrazin-2-one
• CAS No: 100449-89-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 2859926
• Update Time: 2023-08-10

5-bromo-3,6-dimethyl-1H-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3,6-dimethyl-1H-pyrazin-2-one

• Inchi： 1S/C6H7BrN2O/c1-3-5(7)8-4(2)6(10)9-3/h1-2H3,(H,9,10)
• InChI Key： NPKVSPCSHIJAIY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NC(C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines